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Compound of Interest

Compound Name: VH032 amide-PEG1-acid

Cat. No.: B15542437 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling VH032 amide-PEG1-acid. Adherence to these

procedures is vital for ensuring a safe laboratory environment and maintaining the integrity of

the compound.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to minimize exposure and

ensure safety when handling VH032 amide-PEG1-acid. The following personal protective

equipment should be used:
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Glasses/Goggles

Must be ANSI Z87.1-compliant

with side shields. For tasks

with a splash hazard, chemical

splash goggles are required.

Face Shield

To be used in conjunction with

safety glasses or goggles

when there is a significant risk

of splashes.

Hand Protection Gloves

Disposable nitrile gloves are

the minimum requirement.

Consider double-gloving or

using thicker, chemical-

resistant gloves for tasks with

a higher risk of direct contact.

Always inspect gloves for tears

before use and replace them

immediately if contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

street clothes. For procedures

with a higher risk of

contamination, a disposable

gown is recommended.

Respiratory Protection Respirator

If working with the solid form

outside of a certified chemical

fume hood or biological safety

cabinet, or if aerosolization is

possible, a NIOSH-approved

respirator is recommended.
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This step-by-step guidance ensures the safe and effective handling of VH032 amide-PEG1-
acid from receipt to experimental use.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.

If the container is compromised, do not open it. Isolate the package in a chemical fume hood

and contact your institution's environmental health and safety (EHS) department.

Verify that the product name and specifications on the label match the order.

2. Preparation and Handling:

All handling of the solid compound and preparation of solutions should be conducted in a

certified chemical fume hood or a Class II Biological Safety Cabinet to minimize inhalation

exposure.

Before use, allow the compound, which is typically stored at low temperatures, to equilibrate

to room temperature in a desiccator to prevent condensation.

Use appropriate, calibrated equipment for weighing and measuring.

Avoid raising dust when handling the solid material.

3. Solution Preparation:

Consult the product datasheet for solubility information. VH032 amide-PEG1-acid is a

functionalized von Hippel-Lindau (VHL) protein ligand for PROTAC® research and is

intended for use in onward chemistry.

Add the solvent to the vial containing the compound slowly to avoid splashing.

If necessary, sonication or gentle warming can be used to aid dissolution, as recommended

by the supplier.

4. Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15542437?utm_src=pdf-body
https://www.benchchem.com/product/b15542437?utm_src=pdf-body
https://www.benchchem.com/product/b15542437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the compound in a tightly sealed container, away from moisture.

Recommended storage is at -20°C.

For solutions in solvent, storage at -80°C for up to 6 months or -20°C for up to 1 month is

recommended to maintain stability.[1]

Disposal Plan
Proper disposal of VH032 amide-PEG1-acid and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

All disposable materials that have come into contact with VH032 amide-PEG1-acid,

including gloves, pipette tips, and empty vials, should be considered chemical waste.

Segregate solid waste from liquid waste.

2. Solid Waste Disposal:

Collect all contaminated solid waste in a designated, labeled, and sealed chemical waste

container.

Do not mix with regular laboratory trash.

3. Liquid Waste Disposal:

Collect all unused solutions and contaminated solvents in a designated, labeled, and sealed

hazardous waste container.

Do not dispose of liquid waste down the drain.

4. Decontamination:

Decontaminate all non-disposable equipment and work surfaces that have come into contact

with the compound using an appropriate solvent (e.g., 70% ethanol), followed by a thorough

cleaning.
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5. Final Disposal:

All chemical waste must be disposed of through your institution's EHS department in

accordance with local, state, and federal regulations.

Quantitative Data Summary
Parameter Value Source

Purity ≥95% (HPLC)

Molecular Weight 574.69 g/mol

Chemical Formula C28H38N4O7S

CAS Number 2172820-07-2

Storage (Solid) -20°C

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)
[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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